Cas no 151478-10-3 (6E-9,10-seco-3,20-Bis-(ethylenedioxy)-pregna-5(10)-6,8-triene)

• Product Name: 6E-9,10-seco-3,20-Bis-(ethylenedioxy)-pregna-5(10)-6,8-triene
• CAS No: 151478-10-3
• MF: C₂₅H₃₆O₄
• MW: 400.550948143005
• CID: 5577280
• Update Time: 2025-11-02

6E-9,10-seco-3,20-Bis-(ethylenedioxy)-pregna-5(10)-6,8-triene Chemical and Physical Properties

Names and Identifiers

• 6E-9,10-seco-3,20-Bis-(ethylenedioxy)-pregna-5(10)-6,8-triene

• Inchi： 1S/C25H36O4/c1-17-15-23-25(29-14-12-27-23)16-20(17)7-6-19-5-4-10-24(3)21(8-9-22(19)24)18(2)26-11-13-28-25/h5-7,18,21-23H,4,8-16H2,1-3H3/b7-6-/t18?,21-,22?,23?,24-,25?/m1/s1
• InChI Key： GBHAVKCIJIHJGM-OADHTQBJSA-N
• SMILES： C123OCCOC1CC(C)=C(C=CC1=CCC[C@@]4(C)C1CC[C@@H]4C(OCCO2)C)C3 |c:11,&1:16,21|

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 6E-9,10-seco-3,20-Bis-(ethylenedioxy)-pregna-5(10)-6,8-triene

Comprehensive Analysis of 6E-9,10-seco-3,20-Bis-(ethylenedioxy)-pregna-5(10)-6,8-triene (CAS No. 151478-10-3): Structure, Applications, and Research Insights

The compound 6E-9,10-seco-3,20-Bis-(ethylenedioxy)-pregna-5(10)-6,8-triene (CAS No. 151478-10-3) is a structurally unique steroid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its complex molecular architecture, featuring a 9,10-seco ring cleavage and ethylenedioxy protective groups at positions 3 and 20, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential role in modulating hormonal pathways and its applications in drug discovery.

In recent years, the demand for specialized steroid derivatives like 6E-9,10-seco-3,20-Bis-(ethylenedioxy)-pregna-5(10)-6,8-triene has surged due to their utility in developing targeted therapies. The compound's triene moiety and pregnane backbone contribute to its stability and reactivity, enabling its use in advanced organic synthesis. A growing body of literature explores its interactions with enzymes and receptors, aligning with the broader trend of precision medicine and structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 151478-10-3 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been applied to its production, addressing environmental concerns while maintaining high yields. This aligns with the increasing focus on eco-friendly pharmaceuticals and reduced carbon footprint in chemical manufacturing.

Another area of interest is the compound's potential in cancer research. Preliminary studies suggest that derivatives of 6E-9,10-seco-3,20-Bis-(ethylenedioxy)-pregna-5(10)-6,8-triene may exhibit selective cytotoxicity against certain tumor cell lines. While further validation is needed, this has sparked discussions about its applicability in oncology drug development, particularly in combination therapies.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are critical for characterizing CAS No. 151478-10-3, ensuring purity and consistency in research settings. The compound's spectral properties are well-documented, facilitating its identification in complex mixtures. This reliability makes it a preferred choice for academic and industrial labs exploring steroid-based therapeutics.

In summary, 6E-9,10-seco-3,20-Bis-(ethylenedioxy)-pregna-5(10)-6,8-triene represents a versatile scaffold with multifaceted applications. Its integration into modern research paradigms—ranging from drug design to sustainable chemistry—highlights its enduring relevance. As scientific inquiries evolve, this compound is poised to remain at the forefront of innovation in bioactive molecule development.